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Compound of Interest

Compound Name: 2,6-Dimethylquinolin-5-amine

cat. No.: 81309750

It is important to note that extensive searches for the specific compound "2,6-
Dimethylquinolin-5-amine” did not yield a unique CAS number or detailed experimental data
in publicly available scientific databases. The information presented below pertains to the
closely related and well-documented compound, 2,6-Dimethylquinoline (CAS Number: 877-43-
0), and general information on substituted quinolinamines. This information is provided for
illustrative purposes, as the specific data for 2,6-Dimethylquinolin-5-amine is not available.

Introduction to Substituted Quinolines

Quinoline and its derivatives are a significant class of heterocyclic compounds that form the
core structure of many natural products and synthetic pharmaceuticals.[1][2][3] The versatility
of the quinoline scaffold allows for a wide range of chemical modifications, leading to a diverse
array of biological activities.[1][2][3][4] These activities include, but are not limited to,
antimicrobial, anticancer, anti-inflammatory, and antimalarial properties.[1][2][3] The position
and nature of substituents on the quinoline ring play a crucial role in determining the
pharmacological profile of the molecule. Aminated quinolines, in particular, are of significant
interest in drug discovery.

Physicochemical Properties of 2,6-
Dimethylquinoline

As a proxy for the requested compound, the physicochemical properties of 2,6-
Dimethylquinoline are summarized below. It is crucial to understand that the addition of an
amine group at the 5-position would significantly alter these properties.
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Property Value Reference

--INVALID-LINK--, --INVALID-
CAS Number 877-43-0

LINK--
--INVALID-LINK--, --INVALID-
Molecular Formula Ci11H1iN
LINK--
Molecular Weight 157.21 g/mol --INVALID-LINK--
Melting Point 57-59 °C --INVALID-LINK--
Boiling Point 266-267 °C --INVALID-LINK--
White to light yellow crystalline
Appearance --INVALID-LINK--

powder

Synthesis of Substituted Quinolines

The synthesis of quinoline derivatives can be achieved through various established methods. A
common and historical approach is the Skraup synthesis, which involves the reaction of an
aniline with glycerol, sulfuric acid, and an oxidizing agent. For substituted quinolines, the
corresponding substituted aniline would be used as the starting material.

A potential, though unconfirmed, synthetic route to 2,6-Dimethylquinolin-5-amine could
theoretically involve the nitration of 2,6-dimethylquinoline to introduce a nitro group at the 5-
position, followed by a reduction of the nitro group to an amine.

Hypothetical Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1309750#2-6-dimethylquinolin-5-amine-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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